![molecular formula C18H19NO4 B5641438 4-{[(2,4-dimethylphenyl)amino]carbonyl}phenyl methoxyacetate](/img/structure/B5641438.png)
4-{[(2,4-dimethylphenyl)amino]carbonyl}phenyl methoxyacetate
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves multiple steps starting from acetoacetic esters, leading to the preparation of various heterocyclic systems and derivatives. These processes often utilize reagents for the preparation of complex molecules such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among others, demonstrating the compound's versatility in contributing to heterocyclic chemistry (Selič, Grdadolnik, & Stanovnik, 1997).
Molecular Structure Analysis
Investigations into similar compounds' molecular structures have been conducted, revealing intricate details about their formation and stabilization. For instance, studies on compounds synthesized via Schiff bases reduction route highlight the importance of intermolecular hydrogen bonding and secondary intermolecular interactions in stabilizing the molecular structures (Ajibade & Andrew, 2021).
Chemical Reactions and Properties
The chemical reactions and properties of these compounds are marked by their ability to undergo various transformations, including ring transformation reactions and reactions with amines, showcasing their reactive versatility. This includes the synthesis of derivatives through novel synthons and the reaffirmation of enamine structures facilitated by intramolecular hydrogen bonding (Ram & Goel, 1996; Iwanami, 1971).
Physical Properties Analysis
The physical properties, including crystalline structure and phase behavior of similar compounds, have been thoroughly studied, revealing insights into their stability and conformation. Investigations into depside derivatives and other structurally related compounds have provided detailed crystallographic information, aiding in the understanding of their physical characteristics (Lv et al., 2009).
Chemical Properties Analysis
The chemical properties of compounds like "4-{[(2,4-dimethylphenyl)amino]carbonyl}phenyl methoxyacetate" are influenced by their functional groups and molecular structure. Research into the reactivity and interaction of similar compounds with other chemical entities showcases the dynamic nature of their chemical properties, providing a foundation for further application-specific studies (Sasaki et al., 2002).
properties
IUPAC Name |
[4-[(2,4-dimethylphenyl)carbamoyl]phenyl] 2-methoxyacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-12-4-9-16(13(2)10-12)19-18(21)14-5-7-15(8-6-14)23-17(20)11-22-3/h4-10H,11H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIPWNHREKCMLKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(=O)COC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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